Cas no 1804849-17-9 (Methyl 3-cyano-2-difluoromethyl-4-(hydroxymethyl)benzoate)

• Product Name: Methyl 3-cyano-2-difluoromethyl-4-(hydroxymethyl)benzoate
• CAS No: 1804849-17-9
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 4953027
• Update Time: 2025-05-20

Methyl 3-cyano-2-difluoromethyl-4-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-difluoromethyl-4-(hydroxymethyl)benzoate

• Inchi： 1S/C11H9F2NO3/c1-17-11(16)7-3-2-6(5-15)8(4-14)9(7)10(12)13/h2-3,10,15H,5H2,1H3
• InChI Key： NHZFLVNXEGCAIF-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(CO)C=CC=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 1.2
• Topological Polar Surface Area: 70.3

Additional information on Methyl 3-cyano-2-difluoromethyl-4-(hydroxymethyl)benzoate

Methyl 3-cyano-2-difluoromethyl-4-(hydroxymethyl)benzoate: A Comprehensive Overview

Methyl 3-cyano-2-difluoromethyl-4-(hydroxymethyl)benzoate, identified by the CAS number 1804849-17-9, is a chemically synthesized compound with a complex structure that has garnered significant attention in recent scientific research. This compound is characterized by its unique functional groups, including a cyano group, a difluoromethyl group, and a hydroxymethyl group, all attached to a benzoate backbone. The combination of these groups imparts distinctive chemical properties, making it a subject of interest in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of Methyl 3-cyano-2-difluoromethyl-4-(hydroxymethyl)benzoate involves multi-step organic reactions, often employing advanced catalytic systems to achieve high yields and purity. Recent studies have focused on optimizing the synthesis process to reduce costs and improve environmental sustainability. For instance, researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to enhance reaction efficiency while minimizing waste generation.

The structural complexity of this compound provides it with versatile reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Its cyano group serves as an electron-withdrawing substituent, influencing the electronic properties of the aromatic ring. This feature is particularly advantageous in applications requiring selective reactivity or electronic modulation. The difluoromethyl group adds further functionality by introducing fluorine atoms, which are known for their unique chemical properties, including high electronegativity and lipophilicity.

Recent research has highlighted the potential of Methyl 3-cyano-2-difluoromethyl-4-(hydroxymethyl)benzoate in drug discovery. Its hydroxymethyl group can act as a bioisostere, offering opportunities for modifying pharmacokinetic properties such as solubility and bioavailability. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for developing therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Its ability to interact with various biological targets makes it a candidate for developing pesticides or herbicides with improved efficacy and reduced environmental impact. Researchers have also explored its role in polymer chemistry, where it can serve as a building block for synthesizing advanced materials with tailored properties.

The environmental fate and toxicity of Methyl 3-cyano-2-difluoromethyl-4-(hydroxymethyl)benzoate have been subjects of recent investigations. Studies indicate that the compound undergoes biodegradation under specific conditions, although its persistence in certain environments remains a concern. Regulatory agencies are increasingly focusing on assessing the ecological risks associated with such compounds to ensure their safe use and disposal.

In conclusion, Methyl 3-cyano-2-difluoromethyl-4-(hydroxymethyl)benzoate (CAS No. 1804849-17-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As advancements in synthetic methods and understanding of its biological interactions continue to evolve, this compound is poised to play an even more significant role in future scientific discoveries.